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Compound of Interest

Compound Name: 6-Methylpicolinic acid

Cat. No.: B184593 Get Quote

This technical guide provides a comprehensive overview of the melting and boiling point data

for 6-Methylpicolinic acid (CAS No. 934-60-1). It is intended for researchers, scientists, and

professionals in drug development who require accurate physical property data and

standardized experimental methodologies.

Physicochemical Data of 6-Methylpicolinic Acid
6-Methylpicolinic acid, also known as 6-methyl-2-pyridinecarboxylic acid, is a substituted

pyridine derivative. Its physical properties, particularly its melting and boiling points, are crucial

for its purification, handling, and application in various chemical syntheses.

The reported values for the melting and boiling points of 6-Methylpicolinic acid are

summarized below. It is important to note the variation in reported melting points and the

pressure-dependent nature of the boiling point.
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Parameter Value Conditions

Melting Point 130 °C Not specified

120-127 °C Not specified[1]

127.0-132.0 °C Not specified[2]

Boiling Point 100 °C at 4.5 mmHg[3][4]

283.6 °C at 760 mmHg[1]

Experimental Protocols
Standardized methodologies are critical for obtaining reliable and reproducible melting and

boiling point data. The following are detailed protocols for these determinations.

The capillary method is a widely accepted technique for determining the melting point of a solid

crystalline substance.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Sample of 6-Methylpicolinic acid, finely powdered

Mortar and pestle

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of 6-Methylpicolinic acid is finely ground using a

mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered

sample, forcing a small amount of the solid into the tube. The tube is then inverted and
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tapped gently to pack the sample into the sealed end. A sample height of 2-4 mm is optimal.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus. The thermometer is positioned to ensure its bulb is at the same level as the

sample.

Heating: The apparatus is heated at a controlled rate. A rapid heating rate can be used

initially to approach the expected melting point, followed by a slower rate (1-2 °C per minute)

as the melting point is neared.

Observation: The temperature at which the first liquid droplet is observed is recorded as the

onset of melting. The temperature at which the entire sample becomes a clear liquid is

recorded as the completion of melting. The melting point is reported as this range.

For determining the boiling point at atmospheric pressure (760 mmHg), a standard distillation

setup is used. For reduced pressure measurements, a vacuum distillation apparatus is

required.

Apparatus:

Round-bottom flask

Distillation head with a thermometer adapter

Condenser

Receiving flask

Heat source (e.g., heating mantle)

Boiling chips

Thermometer (calibrated)

(For vacuum distillation) Vacuum pump, manometer, and vacuum adapter

Procedure:
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Apparatus Assembly: The 6-Methylpicolinic acid sample is placed in the round-bottom flask

along with a few boiling chips to ensure smooth boiling. The distillation apparatus is

assembled.

Heating: The flask is heated gently. The temperature of the vapor is monitored with the

thermometer, ensuring the top of the bulb is level with the side arm of the distillation head.

Equilibrium: The boiling point is the temperature at which the vapor and liquid phases are in

equilibrium. This is indicated by a stable temperature reading on the thermometer while the

liquid is actively boiling and condensing.

Pressure Correction (if necessary): If the atmospheric pressure is not exactly 760 mmHg, a

pressure correction can be applied using a nomograph or the Clausius-Clapeyron equation

to normalize the boiling point. For vacuum distillation, the pressure is controlled by the

vacuum pump and measured with a manometer.

Workflow Visualization
The logical workflow for the determination of the physicochemical properties of a compound

like 6-Methylpicolinic acid is depicted below.
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Phase 1: Sample Preparation & Purity Analysis

Phase 2: Melting Point Determination Phase 3: Boiling Point Determination

Phase 4: Data Reporting
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Caption: Workflow for Physicochemical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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